3-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propyl acetate
Overview
Description
“3-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propyl acetate” is a chemical compound that is related to compounds with a boronic acid pinacol ester functional group . These compounds are often used in the preparation of pharmaceuticals and chemical intermediates .
Synthesis Analysis
The synthesis of compounds similar to “3-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propyl acetate” often involves borylation at the benzylic C-H bond of alkylbenzenes in the presence of a palladium catalyst . Hydroboration of alkyl or aryl alkynes and alkenes in the presence of transition metal catalysts is also a common method .Molecular Structure Analysis
The molecular structure of compounds like “3-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propyl acetate” can be complex. For example, a related compound, Tris(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)amine (TPA-3BO), is a triphenylamine with a boronic acid pinacol ester on the end of each benzene ring .Chemical Reactions Analysis
The boronic acid pinacol ester functional groups in these compounds are ideal for Suzuki cross-coupling reactions to extend the size of the structure . This makes them valuable in the synthesis of larger, more complex molecules.Future Directions
The future directions for research into “3-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propyl acetate” and related compounds are likely to involve further exploration of their potential uses in the synthesis of pharmaceuticals and chemical intermediates . Additionally, further study into their physical and chemical properties, as well as their safety and hazards, would be beneficial.
Mechanism of Action
Target of Action
Compounds with similar structures, such as tetramethyl-1,3,2-dioxaborolane derivatives, are often used in organic synthesis as reagents and catalysts .
Mode of Action
It’s worth noting that boronic acids and their derivatives, like this compound, are known to form reversible covalent complexes with proteins, sugars, and other organic molecules, which could potentially influence their function .
Biochemical Pathways
Boronic acids and their derivatives are known to be involved in various chemical reactions, including suzuki-miyaura cross-coupling reactions .
Action Environment
It’s worth noting that the stability and reactivity of boronic acids and their derivatives can be influenced by factors such as ph, temperature, and the presence of other reactive species .
properties
IUPAC Name |
3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propyl acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25BO4/c1-13(19)20-12-6-7-14-8-10-15(11-9-14)18-21-16(2,3)17(4,5)22-18/h8-11H,6-7,12H2,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOAUGALPMXZXFV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)CCCOC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25BO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propyl acetate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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